[2-(4-Isopropylphenyl)-pyrimidin-5-yloxy]-acetic acid

• IUPAC Name: 2-[2-(4-propan-2-ylphenyl)pyrimidin-5-yl]oxyacetic acid
• InChI: InChI=1S/C15H16N2O3/c1-10(2)11-3-5-12(6-4-11)15-16-7-13(8-17-15)20-9-14(18)19/h3-8,10H,9H2,1-2H3,(H,18,19)
• InChI Key: LWQXHLIIUUTSHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NC=C(C=N2)OCC(=O)O
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

[2-(4-Isopropylphenyl)-pyrimidin-5-yloxy]-acetic acid is an organic compound with a complex structure that includes a pyrimidine ring and an acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(4-Isopropylphenyl)-pyrimidin-5-yloxy]-acetic acid typically involves the reaction of 4-isopropylphenyl derivatives with pyrimidine-based intermediates. The reaction conditions often require the use of catalysts and specific solvents to facilitate the formation of the desired product. For example, Suzuki–Miyaura coupling is a common method used in the synthesis of such compounds, which involves the use of palladium catalysts and boron reagents .

Industrial Production Methods

Industrial production methods for [2-(4-Isopropylphenyl)-pyrimidin-5-yloxy]-acetic acid may involve large-scale reactions using optimized conditions to ensure high yield and purity. These methods often include continuous flow processes and the use of automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

[2-(4-Isopropylphenyl)-pyrimidin-5-yloxy]-acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reaction conditions can vary widely depending on the desired transformation, but typically involve controlled temperatures, specific solvents, and sometimes catalysts to enhance reaction rates and selectivity.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the conditions used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions may produce alcohols or amines. Substitution reactions can result in a wide range of products depending on the nature of the substituent introduced.

Scientific Research Applications

[2-(4-Isopropylphenyl)-pyrimidin-5-yloxy]-acetic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound may be used in studies related to enzyme inhibition, receptor binding, and other biochemical processes.

Industry: It can be used in the production of specialty chemicals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of [2-(4-Isopropylphenyl)-pyrimidin-5-yloxy]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to [2-(4-Isopropylphenyl)-pyrimidin-5-yloxy]-acetic acid include other pyrimidine derivatives and acetic acid analogs. Examples include:

• 4-Isopropylphenyl diphenyl phosphate
• 4-Formylphenylboronic acid

Uniqueness

What sets [2-(4-Isopropylphenyl)-pyrimidin-5-yloxy]-acetic acid apart from similar compounds is its unique combination of functional groups, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications.